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9-Methyl-9-azabicyclo[3.3.1]nonan-3-one 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one is a natural product found in Punica granatum with data available.
Brand Name: Vulcanchem
CAS No.: 552-70-5
VCID: VC20846198
InChI: InChI=1S/C9H15NO/c1-10-7-3-2-4-8(10)6-9(11)5-7/h7-8H,2-6H2,1H3
SMILES: CN1C2CCCC1CC(=O)C2
Molecular Formula: C9H15NO
Molecular Weight: 153.22 g/mol

9-Methyl-9-azabicyclo[3.3.1]nonan-3-one

CAS No.: 552-70-5

Cat. No.: VC20846198

Molecular Formula: C9H15NO

Molecular Weight: 153.22 g/mol

* For research use only. Not for human or veterinary use.

9-Methyl-9-azabicyclo[3.3.1]nonan-3-one - 552-70-5

Specification

Description 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one is a natural product found in Punica granatum with data available.
CAS No. 552-70-5
Molecular Formula C9H15NO
Molecular Weight 153.22 g/mol
IUPAC Name 9-methyl-9-azabicyclo[3.3.1]nonan-3-one
Standard InChI InChI=1S/C9H15NO/c1-10-7-3-2-4-8(10)6-9(11)5-7/h7-8H,2-6H2,1H3
Standard InChI Key RHWSKVCZXBAWLZ-UHFFFAOYSA-N
Isomeric SMILES CN1[C@@H]2CCC[C@H]1CC(=O)C2
SMILES CN1C2CCCC1CC(=O)C2
Canonical SMILES CN1C2CCCC1CC(=O)C2
Boiling Point 246.00 °C. @ 760.00 mm Hg
Melting Point 62 - 64 °C

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